One of the challenges of the food industry is detecting the potential of novel non-dairy food matrices to deliver probiotic bacteria to humans as cholesterol-free products, suitable for people with lactose intolerance and sensitivity to dairy proteins. In this study, the possibility of adding sprouted quinoa milk (SQM) at 0%, 50%, and 100% levels in probiotic non-dairy dessert containing native Lactobacillus plantarum isolated from camel milk was investigated. Physicochemical, functional, microbiological, color, texture, and organoleptic characteristics of probiotic dessert samples were evaluated during 1, 7, and 14 days of storage at 4°C. According to the results, fat, protein, carbohydrates, and ash increased significantly during germination (p < .05). With boosting the SQM levels in the probiotic desserts, the number of soluble solids increased, and the syneresis decreased significantly (p < .05). The simultaneous increase in SQM levels and time caused an increase in acidity and decreased the moisture content of the samples. As the storage time increased, the intensity of the syneresis also decreased. The brightness index in all samples containing SQM was lower than in the control sample. During storage, the viable cell number of Lactobacillus plantarum in all samples decreased significantly. However, they were above the minimum required for FDA recommendation (6 log CFU g−1), varying from 4.6 × 108 CFU/mL to 4.3 × 107 CFU/mL for 50% SQM treatment. It was concluded that probiotic desserts containing SQM up to 50% could be properly presented in the market as gluten-free and functional food products.

Popularity of beetroot juice (BJ) is growing due to its high inorganic nitrate content NO 3 − $$ \left({\mathrm{NO}}_3^{-}\right) $$ and its potential physiological benefits. However, the content of NO 3 − $$ {\mathrm{NO}}_3^{-} $$ is not indicated in most commercial BJs and it can be affected by seasonal changes and storage conditions. This study analyzed the content of NO 3 − $$ {\mathrm{NO}}_3^{-} $$ and nitrite NO 2 − $$ \left({\mathrm{NO}}_2^{-}\right) $$ in five and two commercial and self-made BJs, respectively, that were purchased in the summer and winter periods. The effect of storage temperature (20°C, 4°C, and −20°C) and pH was also analyzed. In nonconcentrated BJs, the NO 3 − $$ {\mathrm{NO}}_3^{-} $$ content was 34 ± 20% (p = .075) in the winter than in the summer. NO 3 − $$ {\mathrm{NO}}_3^{-} $$ was fully degraded in self-made BJ after 3 days at 20°C. This effect was attenuated by 78% and 82% when it was kept at 4°C and −20°C, respectively. The addition of lemon juice (5%) to self-made BJ was another useful approach to avoid NO 3 − $$ {\mathrm{NO}}_3^{-} $$ degradation for 3 days when it was kept at 20°C. Regarding NO 2 − $$ {\mathrm{NO}}_2^{-} $$ , self-made BJ had higher concentration (0.097 ± 0.01 mg/mL) compared to commercial BJs (<0.1 mg/mL; p = .001). The pH of self-made BJ was higher (6.3 ± 0.1) compared to commercial BJs (4.5 ± 0.3; p = .001). These results suggest that the content of NO 3 − $$ {\mathrm{NO}}_3^{-} $$ in nonconcentrated BJs can substantially differ across the year and this is an important factor to take into account when recommending BJs to promote some of its potential physiological benefits.

Fermentation can contribute to the supply of essential vitamins like folate, but studies exploring this potential are scarce. Injera is an Ethiopian fermented pancake-like flatbread made from different cereals. The study aimed to investigate the effect of injera-making process using different cereals (tef, sorghum, wheat, and barley) on folate content and to evaluate the effectiveness of Lactiplantibacillus plantarum in enhancing folate of injera made with different cereals. Cereals were used alone or in combination (tef and sorghum (1:1), wheat and sorghum (3:1), sorghum (100%), and barley (100%)). L. plantarum previously isolated from tef dough and ersho (fermentation batch) collected from the households were used as starters. Folate content of the flour, dough, and injera was determined by microbiological assay. Contribution of consumption of injera made with different cereals to the folate requirement of children and women of reproductive age was evaluated. Among the studied cereals, the highest average folate content (49.9 μg/100 g) was observed in 100% sorghum flour and the least (32.2 μg/100 g) in 100% barley flour, on dry weight basis. After fermentation, the highest average folate content (60.1 μg/100 g) was observed in 100% sorghum dough fermented with L. plantarum. Highest average folate content (15.45 μg/100 g) per fresh weight was observed in wheat and sorghum (3:1)-blend injera fermented with L. plantarum. Consumption of L. plantarum–fermented injera made with different cereals contributed up to 8% of the recommended folate intake of women of reproductive age.

Thyroid cancer (TC) is categorized into papillary, follicular, medullary, and anaplastic. The TC is increasing in several countries, including China, the United States, the United Kingdom, Canada, France, Australia, Germany, Japan, Spain, and Italy. Thus, this review comprehensively covers the factors that affect thyroid gland function, TC types, risk factors, and symptoms. Lifestyle factors (such as nutrient consumption and smoking) and pollutants (such as chemicals and heavy metals) increased the thyroid-stimulating hormone (TSH) levels which are directly related to TC prevalence. The conventional and recent TC treatments are also highlighted. The role of the oral and gut microbiota as well as the application of probiotics on TC are also discussed. The variations in the composition of oral and gut microbes influence the thyroid function indirectly through alteration in metabolites (such as short-chain fatty acids) that are eminent for cellular energy metabolism. Maintenance of healthy gut and oral microbiota can help in regulating thyroid function by regulating iodine uptake. Oral or gut microbial dysbiosis can be considered as an early diagnosis factor or TC marker. High TSH during TC can increase the oral microbial diversity while disrupting the high ratio of Firmicutes and Bacteroidetes in the gut. Supplementation of probiotics as an adjuvant in TC treatment is beneficial. However, needs more extensive research to explore the direct effect of probiotics on thyroid function.

The growing demand for high food quality has been encouraging researchers in the food industry to apply biodegradable nanocomposites, which provide new opportunities and challenges for the advance of nanomaterials in the food industry. The objective of this study was to estimate the antibacterial activity and cytotoxicity effects of zinc oxide nanocomposite/zeolite (c/Zeo) with Aloe vera gel (AG) and its effect on the shelf life of chicken meat. The ZnONPs/Zeo was assessed using X-ray fluorescence (XRF) and field emission scanning electron microscopy (FE-SEM) analyses. The cytotoxicity effect of ZnONPs/Zeo was assessed by MTT assay. Then, the minimum inhibitory concentrations (MIC) and minimum bactericidal concentration (MBC) of ZnONPs/Zeo and ZnONPs/Zeo-AG against Salmonella typhi and Salmonella para typhi A were investigated. Also, the preservative effect of nanocomposites on chicken fillets was evaluated. The results showed that these nanocomposites have the least cytotoxicity effect, resulting in good biocompatibility with the host. The MIC and MBC values of ZnONPs/Zeo-AG were lower than the ZnONPs/Zeo against S. typhi and S. paratyphi A. Both ZnONPs/Zeo-AG and ZnONPs/Zeo caused a significant decrease in the bacterial count of the chicken fillets. So, by spraying on meat, the number of bacteria presented a sharper decline as compared with the control group, resulting in an approximately 3.3 and 3-log10 reduction over 48 h in the ZnONPs/Zeo-AG and ZnONPs/Zeo treatment samples, respectively. In conclusion, antimicrobial packaging with ZnONPs containing A. vera is a beneficial solution for preserving and improving the quality, safety, and shelf life of fresh meat products.

About 388 million school-going children worldwide benefit from school feeding schemes, which make use of fresh produce to prepare meals. Fresh produce including leafy greens and other vegetables were served at 37% and 31% of school feeding programs, respectively, in Africa. This study aimed at assessing the microbiological quality of fresh produce grown onsite or supplied to South African schools that are part of the national school feeding programs that benefit over 9 million school-going children. Coliforms, Escherichia coli, Enterobacteriaceae, and Staphylococcus aureus were enumerated from fresh produce (n = 321) samples. The occurrence of E. coli, Listeria monocytogenes, Salmonella spp., and extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae was determined. Presumptive pathogens were tested for antimicrobial resistance. E. coli was further tested for diarrheagenic virulence genes. Enterobacteriaceae on 62.5% of fresh produce samples (200/321) exceeded previous microbiological guidelines for ready-to-eat food, while 86% (276/321 samples) and 31.6% (101/321 samples) exceeded coliform and E. coli criteria, respectively. A total of 76 Enterobacteriaceae were isolated from fresh produce including E. coli (n = 43), Enterobacter spp. (n = 15), and Klebsiella spp. (n = 18). Extended-spectrum β-lactamase production was confirmed in 11 E. coli, 13 Enterobacter spp., and 17 Klebsiella spp. isolates. No diarrheagenic virulence genes were detected in E. coli isolates. However, multidrug resistance (MDR) was found in 60.5% (26/43) of the E. coli isolates, while all (100%; n = 41) of the confirmed ESBL and AmpC Enterobacteriaceae showed MDR. Our study indicates the reality of the potential health risk that contaminated fresh produce may pose to school-going children, especially with the growing food safety challenges and antimicrobial resistance crisis globally. This also shows that improved food safety approaches to prevent foodborne illness and the spread of foodborne pathogens through the food served by school feeding schemes are necessary.

The aim of this study was to identify phenolic compounds in walnut leaves from northern Iraq and evaluate their ability to act as antibacterial and antioxidant agents. Phenolic compounds were determined by reversed-phase HPLC. Antibacterial activity was tested against various bacteria. Antioxidant properties were evaluated by various assays, including reducing power and DPPH radical scavenging activity. The HPLC profiles of walnut leaf fractions revealed quercetin, hydroquinone, 4-hydroxybenzoic acid, and caffeic acid in three fractions. The inhibitory activity of DPPH was determined as 47.66, 32.41, and 51.90 μg/mL for fractions I, II, and III, respectively. For ferric reducing power activity, fraction II > fraction III > fraction I and the FRAP activity was observed as 64.43, 73.19, and 68.18 μg/mL for fractions I, II, and III, respectively. All extracted fractions had antibacterial properties against all bacterial strains tested. Observations showed that fraction I was able to produce similar zones of inhibition as streptomycin in most cases. These results suggest that the fractions of this plant extract are plausible natural antioxidants that could be used as prime candidates for the synthesis of antioxidant drugs that can be used for the treatment of many oxidative stress-related diseases.

Food-insecurity and poor-quality diets remain a challenge for pregnant women. Consumption of okra has a great impact on improving the nutritional status of pregnant women. Okra plays a critical role in the prevention of malnutrition among pregnant women living in resource-limited settings. The evidence is scarce on the impacts of okra on mid-upper arm circumference (MUAC) measurement of pregnant women. A community-based cross-sectional study was employed among randomly selected 224 pregnant women from June 1 to July 30, 2020. An interviewer-administered questionnaire was used. The MUAC was measured by using an adult MUAC measuring tape. Data were entered into Epi-data version 3.1 and exported to SPSS version 25 for analysis by linear regression. The statistical significance of variables was declared at a p-value of .05, and unstandardized beta (β) coefficients along with a 95% confidence interval were computed. The proportion of pregnant women with low MUAC (≤22 cm) was 42.4%. In the multivariable linear regression model, hemoglobin concentration (β = 0.346, [95% CI: 0.153, 0.539], p = .001), food insecurity (β = −0.887, (95% CI: −1.441, −0.334), p = .002), daily consumption of okra (β = 1.269, [95% CI: 0.583, 1.956], p ≤ .001), and women working in NGO (β = 0.443, [95% CI: 0.256, 0.630], p ≤ .001) were significant variables. The prevalence of malnutrition among pregnant women (MUAC ≤ 22 cm) was 42.4%. Therefore, behavioral change communication interventions to promote okra consumption on regular basis were recommended.

Unsaturated fatty acids have been reported to be associated with the risk of psoriasis. However, the causal relationship between them remains unclear This study aimed to explore the causal relationship between unsaturated FAs and psoriasis. Firstly, we obtained genome-wide association study (GWAS) data for psoriasis from the FINNGEN database (number of cases = 4510, number of controls = 212,242) and different FA levels (number of samples = 114,999) from the IEU OpenGWAS Project. Secondly, the genetic correlation coefficient was calculated using linkage disequilibrium fractional regression. Thirdly, a two-sample Mendelian randomization (MR) analysis was performed using independent instrumental variables (p < 5 × 10−8) to determine the direction of randomization. Finally, expression quantitative trait loci (eQTL)-related analyses of common single nucleotide polymorphisms (SNPs) were carried out to explore the potential molecular mechanisms of unsaturated FAs affecting psoriasis. We found that an increase in the ratio of monounsaturated fatty acids (MUFAs) to total fatty acids could increase the risk of psoriasis (inverse-variance weighted [IVW], adjusted odds ratio [OR] = 1.175; adjusted 95% confidence interval [CI] = 1.045–1.321; adjusted p = .007). However, an increase in the ratio of polyunsaturated fatty acids (PUFAa) to total fatty acids could decrease the risk of psoriasis (IVW, adjusted OR = 0.754; adjusted 95% CI = 0.631–0.901; adjusted p = .002). Moreover, an increase in the ratio of PUFAs to MUFAs could decrease the risk of psoriasis (IVW, adjusted OR = 0.823; adjusted 95% CI = 0.715–0.948; adjusted p = .007). The heterogeneity of data was eliminated, and pleiotropy was not detected. There was no statistical difference in the MR analysis of other fatty acids indices with psoriasis. Further, no statistically significant evidence was found to verify a causal relationship between psoriasis and fatty acid levels in reverse MR. Functional enrichment analysis showed that these eQTL related to common SNPs were mainly involved in organic ion transport, choline metabolism, and the expression of key metabolic factors mediated by PKA, ChREBP, and PP2A. Our study indicated that the ratio of MUFAs to total fatty acids had a positive causal effect on psoriasis, while the ratio of PUFAs to total fatty acids and the ratio of PUFAs to MUFAs had a negative causal effect on psoriasis. Moreover, PKA-, PP2A-, and ChREBP-mediated activation of metabolic factors may play an important role in this process.

The safety of homemade weaning foods in low- and middle-income countries is of great concern as rural households have limited access to standardized commercial weaning foods. In the Acholi subregion of Uganda, complementary foods are locally produced. However, there is limited information on the Food safety knowledge (FSK), food safety attitude (FSA), and food hygiene practices (FHP) of the caregivers. This study examined food safety knowledge, attitude, and practices of the caregivers of children 6–23 months of age in Amuru and Nwoya districts, Northern Uganda, between March 2019 and June 2019. A cross-sectional study was conducted involving 180 caregivers. Data were collected using semi-structured questionnaires and focus group discussions and analyzed using descriptive statistics, multivariate binary logistic regression, and thematic content analysis. Caregivers had sufficient FSK (74.1%) and positive FSA (68.1%). However, only 17.6% of them adhered to FHP. Frequency of food safety training (p = .041) and households with children who suffered from foodborne illness (p = .001) significantly predicted FSK. Conversely, both FSK and FSA were significantly predicted by gender roles in decision-making on household income (p = .006) and households with older children (p = .041). A significant positive correlation was observed between FSK and FSA (r = .406, p = .000). However, major barriers to adherence to FHP were inadequate sanitation facilities and caregiver's workload. The overall nontranslation of sufficient FSK and positive FSA into proper FHP calls for future intervention to harness the sociodemographic factors that influence FSK and FSA and address the barriers to FHP among caregivers.